Cas no 2352401-33-1 (Tert-butyl 2-amino-5,5-difluorohexanoate)

• Product Name: Tert-butyl 2-amino-5,5-difluorohexanoate
• CAS No: 2352401-33-1
• MF: C₁₀H₁₉F₂NO₂
• MW: 223.260170221329
• CID: 6441300
• PubChem ID: 165752924
• Update Time: 2025-05-20

Tert-butyl 2-amino-5,5-difluorohexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5,5-difluorohexanoate
• 2352401-33-1
• EN300-37101421
• Tert-butyl 2-amino-5,5-difluorohexanoate

• Inchi： 1S/C10H19F2NO2/c1-9(2,3)15-8(14)7(13)5-6-10(4,11)12/h7H,5-6,13H2,1-4H3
• InChI Key： KNBLPSGNMQFXGR-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 223.13838517g/mol
• Monoisotopic Mass: 223.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-5,5-difluorohexanoate

Introduction to Tert-butyl 2-amino-5,5-difluorohexanoate (CAS No. 2352401-33-1)

Tert-butyl 2-amino-5,5-difluorohexanoate, identified by its Chemical Abstracts Service (CAS) number 2352401-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural features, which include a tert-butyl group, an amino functional group, and a hexanoate backbone with difluoro substitution at the 5th carbon position. These structural attributes not only contribute to its unique chemical properties but also open up diverse possibilities in synthetic chemistry and drug development.

The tert-butyl group, a well-known branched alkyl group, is frequently employed in organic synthesis to enhance the stability of intermediates and improve the selectivity of reactions. Its presence in Tert-butyl 2-amino-5,5-difluorohexanoate suggests that this compound may serve as a valuable building block for constructing more complex molecules. The amino group, on the other hand, is a crucial functional moiety that participates in various chemical transformations, including condensation reactions and hydrogen bonding interactions. This makes it particularly useful in the synthesis of peptides, proteins, and other biologically active compounds.

The difluoro substitution at the 5th carbon of the hexanoate chain introduces fluorine atoms into the molecule, which can significantly influence its electronic properties and metabolic stability. Fluorinated compounds are widely recognized for their enhanced lipophilicity, improved bioavailability, and resistance to enzymatic degradation. These characteristics make them highly desirable in pharmaceutical applications, where optimizing drug properties is essential for achieving therapeutic efficacy. The combination of these structural elements in Tert-butyl 2-amino-5,5-difluorohexanoate positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel fluorinated compounds for their potential applications in drug discovery and therapy. The fluorine atom's ability to modulate molecular interactions has been exploited to create more potent and selective drugs. For instance, fluorinated analogs of existing therapeutics have demonstrated improved pharmacokinetic profiles and reduced side effects. The unique structural features of Tert-butyl 2-amino-5,5-difluorohexanoate, particularly the presence of both an amino group and difluoro substitution, make it an intriguing molecule for investigating such effects.

One area where this compound shows promise is in the synthesis of fluorinated amino acids and peptidomimetics. Amino acids are the fundamental units of proteins and are critical for various biological processes. By incorporating fluorine atoms into amino acid derivatives, researchers can fine-tune their properties to enhance binding affinity and metabolic stability. This approach has been successfully applied in the development of protease inhibitors and other enzyme-targeting agents. The amino group in Tert-butyl 2-amino-5,5-difluorohexanoate provides a starting point for constructing such fluorinated building blocks.

Additionally, the tert-butyl group can be used to protect reactive sites during synthesis while allowing for selective modifications elsewhere in the molecule. This protective role is particularly useful in multi-step synthetic routes where different functional groups need to be manipulated independently. The stability provided by the tert-butyl group ensures that sensitive parts of the molecule remain intact until they are required for further chemical transformations.

The hexanoate backbone with difluoro substitution also lends itself to applications in material science and polymer chemistry. Fluorinated aliphatic chains are known for their thermal stability and resistance to degradation, making them suitable for high-performance materials. By incorporating Tert-butyl 2-amino-5,5-difluorohexanoate into polymer formulations, researchers can enhance material properties such as flexibility and durability while maintaining biocompatibility.

In academic research, Tert-butyl 2-amino-5,5-difluorohexanoate has been utilized as a key intermediate in the synthesis of more complex molecules with potential biological activity. For example, its use as a precursor in constructing fluorinated peptidomimetics has led to the discovery of novel compounds with improved pharmacological properties. These studies highlight its versatility as a synthetic tool and underscore its importance in advancing drug discovery efforts.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead structure for new therapeutics. By leveraging its unique structural features, researchers aim to develop drugs that target specific biological pathways with high selectivity and efficacy. The combination of an amino group and difluoro substitution provides multiple points for functionalization, allowing for fine-tuning of drug properties through structural modifications.

Moreover, computational studies have been conducted to explore the pharmacokinetic behavior of derivatives derived from Tert-butyl 2-amino-5,5-difluorohexanoate. These studies utilize advanced modeling techniques to predict how changes in molecular structure will affect drug absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Such insights are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

The synthesis of Tert-butyl 2-amino-5,5-difluorohexanoate itself presents an interesting challenge due to its complex structural requirements. However， modern synthetic methodologies have made significant advancements in handling such complexities efficiently。 Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct intricate molecular frameworks with high precision。 These methods not only improve yield but also reduce unwanted byproducts， making the process more sustainable。

In conclusion， Tert-butyl 2-amino-5，5-difluorohexanoate (CAS No．2352401—33—1) is a multifaceted compound with broad applications across pharmaceutical chemistry， material science， and polymer chemistry。 Its unique structural features， including a tert—butyl group， an —amino group， and —difluoro substitution on a hexanoate chain， make it an attractive candidate for further research。 As our understanding of fluorinated compounds continues to grow， so too will their role in developing next-generation therapeutics。 The continued exploration of this compound promises exciting advancements that could benefit both science and industry。